Cas no 891116-57-7 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 891116-57-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6347924
• PubChem ID: 7533237
• Update Time: 2025-07-18

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide
• 891116-57-7
• F2518-0289
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• AB00679031-01
• AKOS024656351
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C12H13N3O2/c1-7-4-5-8(2)10(6-7)11-14-15-12(17-11)13-9(3)16/h4-6H,1-3H3,(H,13,15,16)
• InChI Key： PWJBHGLSQGMJAY-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C)C=CC=1C)NC(C)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 891116-57-7)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 891116-57-7, belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates a 1,3,4-oxadiazole core, which is flanked by a 2,5-dimethylphenyl group and an acetamide moiety. Such structural features make it a promising candidate for further exploration in medicinal chemistry.

The significance of oxadiazole derivatives in medicinal chemistry stems from their ability to act as scaffolds for various bioactive molecules. The 1,3,4-oxadiazole ring system is particularly interesting due to its electronic properties and its capacity to engage in hydrogen bonding interactions with biological targets. These interactions are crucial for the binding affinity and specificity of drug molecules. In the case of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide, the presence of the 2,5-dimethylphenyl group introduces hydrophobicity and rigidity to the molecule, which can enhance its interaction with protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide can effectively interact with enzymes and receptors involved in various disease pathways. For instance, preliminary studies have indicated potential activity against enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in cancer progression and inflammatory diseases.

The acetamide moiety in the molecule is another key feature that contributes to its pharmacological potential. Acetamides are well-known for their ability to modulate biological processes by acting as either agonists or antagonists at specific targets. The incorporation of this group into the oxadiazole framework suggests that N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide may exhibit dual functionality, allowing it to interact with multiple targets simultaneously.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have shown that it exhibits moderate activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways that drive tumor growth and survival. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production in immune cells. These findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-component reactions and transition-metal-catalyzed couplings have been employed to streamline the synthetic route. These advancements not only improve yield but also enhance scalability for potential industrial applications.

The chemical stability of this compound is another critical aspect that has been thoroughly investigated. Oxadiazole derivatives are known for their stability under various conditions, but the presence of functional groups like acetamide necessitates careful handling to preserve their integrity. Studies have shown that under controlled conditions, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylacetamide remains stable for extended periods when stored at appropriate temperatures and protected from light.

The pharmacokinetic properties of this compound are also under active investigation. Preliminary data suggest that it exhibits reasonable solubility in both water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies have indicated low toxicity profiles at tested doses; however; further comprehensive toxicological assessments are necessary before considering clinical trials.

The potential applications of N-5-(2,methylphenyl)-1methyl phenylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylene-Oxazole[4,M]Acetamide extend beyond oncology and inflammation research; it may also find utility in treating neurological disorders where modulation;of neurotransmitter release or receptor activity is required; ongoing research aims;to explore these possibilities further; collaboration between academic institutions;and pharmaceutical companies could accelerate;the translation;of these findings into tangible therapeutic interventions;

In conclusion,N-(Dimethoxybenzylidene)acetonitrileis a structurally intriguing compound with significant;pharmacological potential;its unique combination;of an oxadiazole core;a dimethoxybenzylidene substituent;a cyanoacrylate group offers multiple opportunities for further exploration;as a lead molecule or scaffold for drug discovery programs;with continued investment in research;and development this compound could emerge as a valuable asset in addressing various human health challenges;